silane CAS No. 706-25-2](/img/structure/B1593584.png)
[(4-Fluorophenyl)methyl](trimethyl)silane
Overview
Description
Molecular Structure Analysis
The molecular structure of “(4-Fluorophenyl)methylsilane” consists of a fluorophenyl group attached to a trimethylsilane group. The molecular weight of the compound is 168.2834 g/mol .Physical And Chemical Properties Analysis
“(4-Fluorophenyl)methylsilane” has a density of 0.9±0.1 g/cm3 and a boiling point of 175.6±23.0 °C at 760 mmHg . The compound’s flash point is 60.0±22.6 °C .Scientific Research Applications
Catalysis
“(4-Fluorophenyl)methylsilane” is used in catalysis . It’s involved in tris(pentafluorophenyl)borane-catalyzed reactions that utilize a silane as a stoichiometric reductant . This allows for the reduction of alcohols, carbonyls, or carbonyl-like derivatives .
Organic Synthesis
This compound plays a significant role in organic synthesis. Its complex molecular structure allows it to participate in a variety of reactions, contributing to the synthesis of new organic compounds.
Material Science
In the field of material science, “(4-Fluorophenyl)methylsilane” is used due to its unique properties. Its intricate molecular structure can contribute to the development of new materials with specific characteristics.
Reduction of Functional Groups
The compound is used in the reduction of various functional groups . It has been demonstrated in its broad range of reductive applications across a multitude of functional groups including aldehydes and ketones, imines, amides, nitriles, olefins, ethers, and carboxylic acid derivatives .
Lewis Acid Catalysis
“(4-Fluorophenyl)methylsilane” is used in Lewis acid catalysis . It’s involved in reactions that utilize tris(pentafluorophenyl)borane as a Lewis acid .
Deoxygenation Reactions
This compound is used in deoxygenation reactions . It’s involved in reactions that utilize tris(pentafluorophenyl)borane for the deoxygenation of alcohols or carbonyls .
Safety and Hazards
Future Directions
While specific future directions for “(4-Fluorophenyl)methylsilane” are not available, related compounds have been studied for their potential therapeutic applications. For instance, difluoromethylation processes based on X–CF2H bond formation have streamlined access to molecules of pharmaceutical relevance .
Mechanism of Action
Target of Action
Mode of Action
As a silane reagent, it likely interacts with its targets through the formation and cleavage of silicon-oxygen (Si-O) bonds .
Pharmacokinetics
Its physicochemical properties such as molecular weight (168283 g/mol), density (09±01 g/cm3), and boiling point (1756±230 °C at 760 mmHg) can influence its pharmacokinetic behavior .
Result of Action
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of (4-Fluorophenyl)methylsilane . For instance, its boiling point indicates that it may be volatile at high temperatures .
properties
IUPAC Name |
(4-fluorophenyl)methyl-trimethylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15FSi/c1-12(2,3)8-9-4-6-10(11)7-5-9/h4-7H,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRMOHBPANQTRSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CC1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15FSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80305247 |
Source
|
| Record name | [(4-Fluorophenyl)methyl](trimethyl)silane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80305247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Fluorophenyl)methyl-trimethylsilane | |
CAS RN |
706-25-2 |
Source
|
| Record name | NSC170016 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=170016 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | [(4-Fluorophenyl)methyl](trimethyl)silane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80305247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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